1,3-Dioxepin, 2-(1-ethylpropyl)-4,7-dihydro-

• CAS No.: 53338-06-0
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-pentan-3-yl-4,7-dihydro-1,3-dioxepine
• InChI: InChI=1S/C10H18O2/c1-3-9(4-2)10-11-7-5-6-8-12-10/h5-6,9-10H,3-4,7-8H2,1-2H3
• InChI Key: GFMHHNOUDDHEOO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C1OCC=CCO1

Description

1,3-Dioxepin, 2-(1-ethylpropyl)-4,7-dihydro- is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a one liter flask equipped with heating jacket, agitator and condenser fitted with a Dean-Stark trap was charged 100 grams (1.0 mole), 2-ethyl-butanal, 97 grams(1.1 mole) 2-butene-1,4-diol, 80 grams cyclohexane and 0.2 grams p-toluenesulfonic acid monohydrate. The mixture was heated with vigorous agitation at reflux (84° - 99°C.) until water no longer continued to be distilled from the reaction mixture (1.2 hours). The reaction mixture was cooled to room temperature and the p-toluenesulfonic acid neutralized by washing with reaction mixture with a 5% aqueous solution of sodium hydroxide. The reaction mixture was then washed neutral with water and distilled to remove the cyclohexane. The oil was vacuum distilled to obtain 146 grams (86% of theoretical) of 4,7-dihydro-2-(3-pentyl)-1,3-dioxepin having a boiling point of 47°C. at a pressure of 1.0 millimeter of mercury, (refractive index, ND20 = 1.457). Analysis for carbonyl content of IR showed 0.0% carbonyl and VPC analysis showed the compound to have a purity of 100%.